Cas no 1838-56-8 (3-Hydroxy-N-acetyl-2-aminofluorene)

3-Hydroxy-N-acetyl-2-aminofluorene structure
1838-56-8 structure
Product Name:3-Hydroxy-N-acetyl-2-aminofluorene
CAS No:1838-56-8
MF:C15H13NO2
MW:239.269223928452
CID:168312
PubChem ID:15794
Update Time:2025-09-27

3-Hydroxy-N-acetyl-2-aminofluorene Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(3-hydroxy-9H-fluoren-2-yl)-
    • 3-HYDROXY-2-ACETYLAMINOFLUORENE
    • 2-Acetylamino-fluoren-3-ol
    • 3-HO-AAF
    • 3-hydroxy
    • 3-Hydroxy-2-(acetylamino)fluorene
    • 3-hydroxy-2-acetamido-fluorene
    • 3-Hydroxy-2-acetamidofluorene
    • C15H13no2
    • N-(3-Hydroxy-9H-fluoren-2-yl)acetamide
    • N-(3-Hydroxy-fluoren-2-yl)-acetamid
    • N-(3-hydroxy-fluoren-2-yl)-acetamide
    • 3-Hydroxyacetylaminofluorene
    • 3-Hydroxy-N-acetyl-2-aminofluorene
    • NSC40564
    • UNII-LCS7D8W9J5
    • 2-Acetylamino-3-hydroxyfluorene
    • NSC 46731
    • NSC46731
    • N-(3-Hydroxy-9H-fluoren-2-yl)ethanimidic acid
    • 51480-57-0
    • Acetamide, N-9H-fluoren-2-yl-3-hydroxy-
    • LCS7D8W9J5
    • BRN 2811033
    • Q27115997
    • N-9H-Fluoren-2-yl-3-hydroxyacetamide
    • InChI=1/C15H13NO2/c1-9(17)16-14-7-11-6-10-4-2-3-5-12(10)13(11)8-15(14)18/h2-5,7-8,18H,6H2,1H3,(H,16,17
    • 1838-56-8
    • NSC-46731
    • ACETAMIDE, N-(3-HYDROXYFLUOREN-2-YL)-
    • AKOS024337325
    • WLN: L B656 HHJ DQ EMV1
    • acetamide, N-(3-hydroxy-9H-fluoren-2-yl)-
    • CHEBI:34335
    • NSC-40564
    • DTXSID00939760
    • Acetylamino-3-hydroxyfluorene, 2-
    • CHEMBL296830
    • NSC 40564
    • N-(3-Hydroxy-2-fluorenyl)acetamide
    • CCRIS 2767
    • Inchi: 1S/C15H13NO2/c1-9(17)16-14-7-11-6-10-4-2-3-5-12(10)13(11)8-15(14)18/h2-5,7-8,18H,6H2,1H3,(H,16,17)
    • InChI Key: MNPABTKJCQDDNY-UHFFFAOYSA-N
    • SMILES: OC1C(=CC2=C(C=1)C1C=CC=CC=1C2)NC(C)=O

Computed Properties

  • Exact Mass: 239.09469
  • Monoisotopic Mass: 239.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 1.1198 (rough estimate)
  • Boiling Point: 381.93°C (rough estimate)
  • Flash Point: 250.4±28.7 °C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 49.33
  • LogP: 2.99480
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Hydroxy-N-acetyl-2-aminofluorene Security Information

3-Hydroxy-N-acetyl-2-aminofluorene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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